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Cat. No.: B3047615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ammonium butyrate (CAS 14287-04-8), the ammonium salt of butyric acid, is a compound of

significant interest in both industrial and scientific contexts.[1] While it has established

applications as an emulsifying agent and in textile finishing, its true value for researchers lies in

the biological activity of its constituent ions.[1][2] The butyrate anion is a potent histone

deacetylase (HDAC) inhibitor and a key short-chain fatty acid (SCFA), making ammonium
butyrate a valuable tool in epigenetics, cancer biology, and gut health research.[1] This

document provides a comprehensive technical overview of its chemical properties, structure,

synthesis, reactivity, and its role in modulating critical cellular signaling pathways.

Chemical Identity and Structure
Ammonium butyrate is an organic salt formed through the neutralization of a weak acid

(butyric acid) and a weak base (ammonia).[1] The structure consists of an ammonium cation

(NH₄⁺) and a butyrate anion (C₃H₇COO⁻) held together by an ionic bond.[1]

Chemical Formula: C₄H₁₁NO₂[1][2][3]

IUPAC Name: Azanium;butanoate[2][4]
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Synonyms: Ammonium butanoate, Butyric acid ammonium salt, Butanoic acid ammonium salt.

[3][4][5][6]

Physicochemical Properties
The key quantitative properties of ammonium butyrate are summarized in the table below for

easy reference.

Property Value Source(s)

CAS Number 14287-04-8 [1][2][3][4][7][8]

Molar Mass 105.14 g/mol (approx.) [1][2][3][7]

Appearance
Yellow-white powder or

colorless crystalline solid
[1][2][7]

Solubility Good solubility in water [7]

Boiling Point
164.3 °C at 760 mmHg

(estimated)
[3][4]

Flash Point 69.7 °C (157.0 °F) (estimated) [3][4]

Vapor Pressure
1.35 mmHg at 25 °C

(estimated)
[3][4]

Synthesis and Reactivity
Synthesis
The primary method for synthesizing ammonium butyrate is a straightforward acid-base

neutralization reaction.[1][7] This typically involves reacting butyric acid directly with ammonia.

[1][7] For a high-purity solid product, the reaction is best performed under anhydrous conditions

to prevent the incorporation of water, as the salt is hygroscopic.[1]
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Reactants Reaction Conditions

Process

Product

Butyric Acid
(C₃H₇COOH)

Acid-Base
Neutralization

Ammonia
(NH₃)

Anhydrous Solvent
(e.g., Ether) Dry NH₃ Gas

Precipitation

Ammonium Butyrate
(C₃H₇COONH₄)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3047615#ammonium-butyrate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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